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Compound of Interest

Compound Name: 2-Fluoro-3-iodo-5-nitropyridine

CAS No.: 884495-33-4

Cat. No.: B12325160

Get Quote

Executive Summary & Chemical Profile
2-Fluoro-3-iodo-5-nitropyridine is a high-value, high-energy heterocyclic intermediate

commonly employed in

(Nucleophilic Aromatic Substitution) and metal-catalyzed cross-coupling reactions (Suzuki-
Miyaura, Sonogashira).

Its utility in drug discovery stems from its specific functionalization pattern: the 5-nitro group

activates the 2-fluoro position for nucleophilic attack, while the 3-iodo handle allows for

selective palladium-catalyzed functionalization. However, this same reactivity profile dictates its

disposal requirements.

Critical Hazard Assessment (The "Why")
Effective safety relies on understanding causality, not just memorizing rules.

High Reactivity (
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Potential): The electron-withdrawing nature of the nitro group (

) at the C5 position significantly reduces electron density at the C2 position. This makes the
C2-Fluorine bond highly labile.

Operational Risk: Contact with strong nucleophiles (amines, hydroxides, alkoxides) in a

waste container can trigger an uncontrolled exothermic reaction.

Halogenated Combustion Byproducts: Upon thermal decomposition or incineration, this

compound releases Hydrogen Fluoride (HF), Hydrogen Iodide (HI), and Nitrogen Oxides (

).

Disposal Implication: It cannot be processed in standard medical waste incinerators. It

requires a RCRA-permitted hazardous waste incinerator equipped with caustic scrubbers.

Energetic Potential: While not typically defined as a primary explosive, nitro-functionalized

heterocycles possess high chemical potential energy. Shock sensitivity is generally low but

increases if the compound is dry and impure.

Physical & Chemical Properties Table
Property Description Operational Context

Physical State Solid (Crystalline powder)
Dust inhalation hazard; use

powder hood.

Color Pale yellow to off-white

Discoloration indicates

decomposition (iodine

release).

Solubility
DMSO, DMF, DCM, Ethyl

Acetate

Lipophilic; readily penetrates

skin via solvents.

Incompatibility
Strong Bases, Reducing

Agents

DO NOT mix with alkaline

waste streams.

Waste Code (US)
D001 (Ignitable), D003

(Reactive)

Check local regulations; often

treated as "Halogenated

Organic."
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Personal Protective Equipment (PPE) Matrix
Standard lab coats are insufficient for nitropyridines due to potential rapid dermal absorption.

Eyes: Chemical splash goggles (ANSI Z87.1). Face shield required if working with >5g.

Hands: Double-gloving strategy.

Inner Layer: Nitrile (4 mil).

Outer Layer: Nitrile (minimum 8 mil) or Laminate (Silver Shield) for prolonged handling.

Respiratory: Work strictly within a certified chemical fume hood. If weighing outside a hood

(discouraged), use a N95/P100 particulate respirator.

Disposal & Waste Management Workflow
This protocol prioritizes Segregation and Stabilization. We do not recommend bench-top

chemical destruction (quenching) for this compound due to the risk of generating toxic

byproducts or uncontrolled exotherms. Professional incineration is the only validated disposal

method.

Workflow Visualization
The following logic gate ensures the compound ends up in the correct waste stream.
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Waste Generation:
2-Fluoro-3-iodo-5-nitropyridine

Determine Physical State

Solid Waste
(Pure compound, contaminated solids)

 Dry Solid/Wipes

Liquid Waste
(Mother liquor, reaction mixture)

 Solution

CRITICAL SEGREGATION:
Isolate from Bases & Oxidizers

Container:
Wide-mouth HDPE Jar

(Double-bagged)

 Solids

Container:
Glass/HDPE Bottle

(Vented Cap recommended)

 Liquids

Labeling:
'Hazardous Waste - Halogenated'

'Toxic' 'Irritant'

Satellite Accumulation Area:
Secondary Containment

Click to download full resolution via product page

Figure 1: Decision tree for segregating 2-Fluoro-3-iodo-5-nitropyridine waste. Note the

critical segregation step to prevent incompatible mixing.

Detailed Procedures
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Protocol A: Solid Waste (Pure Compound, Weighing Boats,
Contaminated Gloves)

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

Double Bagging: Place the solid waste inside a clear polyethylene bag before placing it into

the jar. This minimizes dust generation when the container is eventually opened at the

disposal facility.

Segregation: Ensure no metal spatulas or reducing agents are present in the bag.

Labeling: Mark as "Solid Hazardous Waste - Halogenated / Toxic." Explicitly list "2-Fluoro-3-
iodo-5-nitropyridine" on the tag.

Protocol B: Liquid Waste (Reaction Solutions, Mother Liquors)
Solvent Compatibility: Ensure the carrier solvent is compatible with the waste container (e.g.,

do not put chloroform solutions in non-fluorinated plastic containers for long periods; glass is

preferred for halogenated solvents).

pH Check:Crucial. Check the pH of the solution.

If Basic (pH > 8): Carefully neutralize with dilute acid (e.g., 1M HCl) to pH 6-7 before

adding to the waste container. This prevents the

reaction from occurring in the waste drum.

Segregation: Pour into the "Halogenated Organic Solvents" carboy.

Never pour into the "Aqueous" or "Non-Halogenated" streams. The Iodine and Fluorine

content requires specific incineration temperatures (

).

Emergency Contingencies
In the event of a spill or exposure, immediate action is required. This compound is a sensitizer

and potential lachrymator.
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Spill Detected Evacuate Immediate Area
Alert Lab Personnel

Don PPE:
Resp Protection + Double Gloves

Containment:
Cover with absorbent pads
(Do not use paper towels)

Cleanup:
Scoop into sealable bag

Wipe with solvent (Acetone)

Dispose as
Hazardous Waste

Click to download full resolution via product page

Figure 2: Workflow for managing incidental spills. Speed and respiratory protection are

paramount.

Spill Cleanup Kit Requirements:

Inert absorbent material (Vermiculite or polypropylene pads).

Prohibited: Do not use sawdust or paper towels as the primary absorbent (combustible

materials + nitro compounds = fire risk).

Regulatory Compliance & References
Compliance is governed by the "Cradle-to-Grave" principle. You are responsible for this

chemical until it is destroyed.

EPA Waste Codes (US Context)
While specific listing depends on the exact concentration and formulation, this compound

generally falls under:

Characteristic Waste: D001 (Ignitable - if in flammable solvent), D003 (Reactive - potential).

Halogenated Solvents (F-List): If dissolved in DCM or Chloroform, it adopts the F001/F002

codes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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